Cas no 175204-11-2 (2-Fluoro-6-(4-methylphenyl)sulphanylbenzonitrile (~97%))

• Product Name: 2-Fluoro-6-(4-methylphenyl)sulphanylbenzonitrile (~97%)
• CAS No: 175204-11-2
• MF: C₁₄H₁₀FNS
• MW: 243.299305438995
• MDL: MFCD00068207
• CID: 135445
• PubChem ID: 2737401
• Update Time: 2025-10-05

2-Fluoro-6-(4-methylphenyl)sulphanylbenzonitrile (~97%) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-fluoro-6-[(4-methylphenyl)thio]-
• 2-fluoro-6-(4-methylphenyl)sulfanylbenzonitrile
• HMS557C07
• 2-fluoro-6-(p-tolylthio)benzonitrile
• 2-FLUORO-6-(4-METHYLPHENYLTHIO)BENZONITRILE
• 2-CYANO-3-FLUORO-4'-METHYLDIPHENYL THIOETHER
• 2-Cyano-3-fluoro-4'-methyldiphenyl thioether, 2-Fluoro-6-[(4-methylphenyl)thio]benzonitrile
• 2-Fluoro-6-(4-methylphenylthio)benzonitrile97%
• 2-Fluoro-6-(4-methylphenylthio)benzonitrile 97%
• 2-Fluoro-6-[(4-methylphenyl)sulphanyl]benzonitrile97%
• 2-Fluoro-6-[(4-methylphenyl)sulphanyl]benzonitrile 97%
• CDS1_000755
• 2-fluoranyl-6-(4-methylphenyl)sulfanyl-benzenecarbonitrile
• AKOS008797949
• DivK1c_001795
• PS-7542
• FT-0612379
• MDOVOQVAOKWRLK-UHFFFAOYSA-N
• 2-fluoro-6-[(4-methylphenyl)thio]benzonitrile
• DTXSID30372040
• Benzonitrile, 2-fluoro-6-[(4-methylphenyl)thio]-
• SCHEMBL2075358
• 2-fluoro-6-[(4-methylphenyl)sulfanyl]benzonitrile
• 175204-11-2
• CS-0328514
• A811904
• METHYL9-CHLORO-9-OXONONANOATE
• MFCD00068207
• Maybridge1_005507
• 2-Fluoro-6-(4-methylphenyl)sulphanylbenzonitrile (~97%)

• MDL： MFCD00068207
• Inchi： 1S/C14H10FNS/c1-10-5-7-11(8-6-10)17-14-4-2-3-13(15)12(14)9-16/h2-8H,1H3
• InChI Key： MDOVOQVAOKWRLK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1C#N)F)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 243.05200
• Monoisotopic Mass: 243.05179866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 92-94°C
• PSA: 49.09000
• LogP: 4.15698
• Solubility: Not determined
• Sensitiveness: Stench

2-Fluoro-6-(4-methylphenyl)sulphanylbenzonitrile (~97%) Security Information

• Hazard Statement： Irritant/Stench
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S26-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Additional information on 2-Fluoro-6-(4-methylphenyl)sulphanylbenzonitrile (~97%)

Comprehensive Analysis of 2-Fluoro-6-(4-methylphenyl)sulphanylbenzonitrile (CAS No. 175204-11-2) and Its Applications

2-Fluoro-6-(4-methylphenyl)sulphanylbenzonitrile (CAS No. 175204-11-2) is a high-purity (~97%) organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzonitrile derivative is characterized by its unique sulphanyl linkage and methylphenyl substitution, making it a versatile intermediate in synthetic chemistry. Its molecular structure, C₁₄H₁₀FNS, combines a nitrile group with a thioether bridge, offering distinct reactivity for cross-coupling reactions and heterocyclic synthesis.

In recent years, the demand for fluorinated aromatic compounds like 2-Fluoro-6-(4-methylphenyl)sulphanylbenzonitrile has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated scaffolds enhance metabolic stability and membrane permeability. A trending topic in 2024 is the exploration of sustainable synthetic routes for such intermediates, aligning with the global push for green chemistry. This compound’s ~97% purity ensures minimal byproducts, reducing waste in large-scale production—a key concern for environmentally conscious manufacturers.

The compound’s sulphanylbenzonitrile core also positions it as a candidate for material science innovations. For instance, its electron-withdrawing nitrile and electron-donating thioether groups make it a potential building block for organic semiconductors. With the rise of flexible electronics, queries about "fluorinated thioether materials for OLEDs" have spiked in scientific search engines, highlighting its relevance beyond traditional chemistry.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying the purity and structure of CAS No. 175204-11-2. A frequent question among chemists is whether this compound exhibits polymorphism—a hot topic in preformulation studies. Its thermal stability (typically stable up to 200°C) and solubility in aprotic solvents like DMSO further broaden its utility in high-throughput screening.

From an SEO perspective, terms like "fluorinated benzonitrile synthesis" and "methylphenyl thioether applications" align with current search trends. The compound’s compatibility with Pd-catalyzed reactions (e.g., Suzuki-Miyaura couplings) also addresses common queries about "cross-coupling compatible fluorophores." This dual applicability in pharmaceuticals and advanced materials ensures its prominence in interdisciplinary research.

In conclusion, 2-Fluoro-6-(4-methylphenyl)sulphanylbenzonitrile exemplifies the convergence of medicinal chemistry and material design. Its high purity, structural modularity, and alignment with green synthesis trends make it a compound of enduring interest. As AI-driven molecular modeling accelerates, this fluorinated scaffold may unlock novel pathways for targeted therapeutics and next-gen electronics.